Cas no 2243508-12-3 (ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate
• CAS No: 2243508-12-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6298172
• PubChem ID: 138040919
• Update Time: 2025-07-18

ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate
• Ethyl 3-prop-2-ynylpyrrolidine-3-carboxylate
• 2243508-12-3
• EN300-1722538

• Inchi： 1S/C10H15NO2/c1-3-5-10(6-7-11-8-10)9(12)13-4-2/h1,11H,4-8H2,2H3
• InChI Key： SEWWEZJVXHSZNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC#C)CNCC1)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate

Introduction to Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate (CAS No. 2243508-12-3)

Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate, with the CAS number 2243508-12-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a propargyl group and a pyrrolidine ring makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of bioactive compounds.

The molecular structure of Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate consists of a pyrrolidine core substituted with a propargyl ester. This configuration allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. The propargyl group, characterized by its alkyne functionality, can participate in various reactions such as Sonogashira coupling, which is widely used in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Pyrrolidine derivatives, in particular, have shown promise in various pharmacological applications. The compound Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate is no exception and has been explored for its potential role in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate is its ability to serve as a precursor for more complex scaffolds. Researchers have utilized this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications at the propargyl position can lead to changes in binding affinity and metabolic stability, which are critical factors in drug design.

The synthesis of Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions. A common approach includes the condensation of propargyl alcohol with a suitable pyrrolidine derivative followed by esterification. These synthetic routes highlight the compound's utility as an intermediate and underscore its importance in pharmaceutical manufacturing.

Recent studies have also explored the biological activity of derivatives of Ethyl 3-(prop-2-yn-1-yl)pyrrolidine-3-carboxylate. For example, researchers have investigated its potential as an inhibitor of enzymes involved in cancer cell proliferation. The pyrrolidine ring is known to interact with biological targets in a way that can modulate enzyme activity, making it a promising scaffold for drug development.

The propargyl group further enhances the pharmacological potential of this compound by allowing for further functionalization. This flexibility has enabled scientists to design molecules with specific interactions, improving drug efficacy and reducing side effects. The ability to tailor the chemical structure makes Ethyl 3-(prop-2-yn-1-y l)pyrrolidine -3 -carbox ylate a valuable asset in medicinal chemistry.

In conclusion, Ethyl 3-(prop -2 -yn -1 -y l )py rrolid ine -3 -car box ylate (CAS No. 2243508 -12 -3) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and synthetic versatility make it an indispensable tool for chemists and biologists working on novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.